N-(1-benzyl-4-piperidinyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C21H26N2O3/c1-25-19-9-8-17(14-20(19)26-2)21(24)22-18-10-12-23(13-11-18)15-16-6-4-3-5-7-16/h3-9,14,18H,10-13,15H2,1-2H3,(H,22,24)
• InChI Key: BAAMXCIQDNQUIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2CCN(CC2)CC3=CC=CC=C3)OC
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

N-(1-benzyl-4-piperidinyl)-3,4-dimethoxybenzamide, commonly known as BRL-15572, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BRL-15572 belongs to the class of compounds known as benzamides, which have been shown to exhibit a range of biological activities.

Mechanism of Action

BRL-15572 has been shown to act as a selective antagonist of the dopamine D3 receptor, which is thought to be involved in the regulation of reward and motivation pathways in the brain. By blocking the activity of this receptor, BRL-15572 may be able to modulate the release of dopamine and other neurotransmitters, leading to a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
Studies have shown that BRL-15572 can produce a range of effects in animal models, including reductions in drug-seeking behavior, improvements in cognitive function, and reductions in locomotor activity. These effects are thought to be mediated through the compound's ability to modulate the activity of the dopamine D3 receptor.

Advantages and Limitations for Lab Experiments

BRL-15572 has several advantages for use in laboratory experiments, including its selectivity for the dopamine D3 receptor, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, there are also limitations to its use, including its high cost and the need for specialized equipment and expertise to synthesize and administer the compound.

Future Directions

There are several potential future directions for research on BRL-15572. One area of interest is its potential as a therapeutic agent for addiction and other psychiatric disorders. Other potential applications include the treatment of Parkinson's disease and other neurological conditions. Additionally, further research is needed to better understand the mechanisms underlying the compound's effects and to identify potential side effects and limitations of its use.

Scientific Research Applications

BRL-15572 has been extensively studied for its potential as a therapeutic agent in a variety of conditions. One area of research has focused on the compound's ability to modulate the activity of the dopamine D3 receptor, which has been implicated in a number of neurological and psychiatric disorders, including addiction, schizophrenia, and Parkinson's disease.